Cas no 132362-39-1 (Cyclosporin A,3-(4-hydroxy-L-leucine)- (9CI))

Cyclosporin A,3-(4-hydroxy-L-leucine)- (9CI) structure
132362-39-1 structure
Product Name:Cyclosporin A,3-(4-hydroxy-L-leucine)- (9CI)
CAS No:132362-39-1
MF:C61H109N11O13
MW:1204.58407664299
CID:213990
PubChem ID:6444013
Update Time:2025-04-19

Cyclosporin A,3-(4-hydroxy-L-leucine)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclosporin A,3-(4-hydroxy-L-leucine)- (9CI)
    • 24-butan-2-yl-30-ethyl-33-[(E)-1-hydroxy-2-methylhex-4-enyl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,12,15,19,25,28-octamethyl-6,18-bis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-un
    • 9-hydroxy-9-desmethylcyclosporine
    • (9)-Hydroxy-(9)-demethylcyclosporin
    • 30-ethyl-33-[(4E)-1-hydroxy-2-methylhex-4-en-1-yl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,12,15,19,25,28-octamethyl-3,21-bis(1-methylethyl)-24-(1-methylpropyl)-6,18-bis(2-methylpropyl)-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
    • 24-butan-2-yl-30-ethyl-33-[(E)-1-hydroxy-2-methylhex-4-enyl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,12,15,19,25,28-octamethyl-6,18-bis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
    • 132362-39-1
    • Inchi: 1S/C61H109N11O13/c1-24-27-28-38(13)50(74)49-55(79)64-41(26-3)56(80)67(18)32-45(73)70(21)48(37(12)25-2)54(78)66-46(35(8)9)59(83)68(19)43(29-33(4)5)53(77)63-39(14)51(75)62-40(15)52(76)65-42(31-61(16,17)85)57(81)69(20)44(30-34(6)7)58(82)71(22)47(36(10)11)60(84)72(49)23/h24,27,33-44,46-50,74,85H,25-26,28-32H2,1-23H3,(H,62,75)(H,63,77)(H,64,79)(H,65,76)(H,66,78)/b27-24+
    • InChI Key: PWKJLLBOZPSVQF-SOYKGTTHSA-N
    • SMILES: OC(C(C)C/C=C/C)C1C(NC(C(N(C)CC(N(C)C(C(NC(C(N(C)C(C(NC(C)C(NC(C)C(NC(CC(C)(C)O)C(N(C)C(C(N(C)C(C(N1C)=O)C(C)C)=O)CC(C)C)=O)=O)=O)=O)CC(C)C)=O)C(C)C)=O)C(C)CC)=O)=O)CC)=O

Computed Properties

  • Exact Mass: 1203.82127
  • Monoisotopic Mass: 1203.820633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 85
  • Rotatable Bond Count: 15
  • Complexity: 2340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 308
  • XLogP3: 6

Experimental Properties

  • Density: 1.035
  • Boiling Point: 1328.8°Cat760mmHg
  • Flash Point: 757.4°C
  • Refractive Index: 1.471
  • PSA: 307.82
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